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Compound of Interest

Compound Name: Methyl 2-hydroxydodecanoate

Cat. No.: B164382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-hydroxydodecanoate, a member of the α-hydroxy fatty acid ester family, is a

compound of increasing interest in various scientific domains. Its applications span from being

a key ingredient in cosmetics and personal care products to a potential therapeutic agent in

biomedical research. This technical guide provides a comprehensive overview of Methyl 2-
hydroxydodecanoate, including its physicochemical properties, detailed experimental

protocols for its synthesis and analysis, and an exploration of its potential biological activities

and associated signaling pathways. The information is presented to support researchers,

scientists, and professionals in drug development in their understanding and utilization of this

compound.

Chemical and Physical Properties
Methyl 2-hydroxydodecanoate is the methyl ester of 2-hydroxydodecanoic acid. Its

fundamental properties are summarized in the tables below.

Table 1: Compound Identification
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Property Value

CAS Number 51067-85-7

Molecular Formula C₁₃H₂₆O₃

Molecular Weight 230.34 g/mol [1]

IUPAC Name methyl 2-hydroxydodecanoate[1]

Synonyms

DL-ALPHA-HYDROXYLAURIC ACID METHYL

ESTER, 2-HYDROXY C12:0 METHYL ESTER,

Methyl α-hydroxylaurate

Table 2: Physicochemical Data
Property Value

Boiling Point 277.2 °C at 760 mmHg

Density 0.942 g/cm³

Flash Point 118.5 °C

Appearance Colorless to pale yellow liquid or solid

Solubility Soluble in organic solvents

Synthesis of Methyl 2-hydroxydodecanoate
The most common and straightforward method for the synthesis of Methyl 2-
hydroxydodecanoate is the Fischer-Speier esterification of 2-hydroxydodecanoic acid with

methanol in the presence of an acid catalyst.[2]

Experimental Protocol: Fischer-Speier Esterification
Materials:

2-hydroxydodecanoic acid

Anhydrous methanol
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Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether (or other suitable extraction solvent)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2-hydroxydodecanoic acid in an

excess of anhydrous methanol (e.g., 10-20 molar equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid

(e.g., 1-2% of the moles of carboxylic acid) to the solution.

Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating

mantle. Maintain the reflux for 2-4 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
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Solvent Removal: Remove the excess methanol using a rotary evaporator.

Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to

obtain the crude Methyl 2-hydroxydodecanoate.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography if required.

Reaction Work-up & Purification

2-Hydroxydodecanoic Acid +
Methanol (excess) H₂SO₄ (cat.)

Add
Reflux (2-4h)

Heat
Evaporate Methanol Extraction with Et₂O Wash with H₂O, NaHCO₃, Brine Dry over MgSO₄

Purification
(Distillation/Chromatography) Methyl 2-hydroxydodecanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl 2-hydroxydodecanoate.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a primary technique for the identification and quantification of Methyl 2-
hydroxydodecanoate.

Experimental Protocol: GC-MS Analysis

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer.
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Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness), is suitable for the analysis of this fatty acid methyl ester.[3]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injection: 1 µL of the sample (dissolved in a suitable solvent like hexane or ethyl acetate) is

injected in splitless mode.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 10 minutes.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Ion Source Temperature: 230 °C.

The expected mass spectrum of Methyl 2-hydroxydodecanoate would show a molecular ion

peak (M⁺) at m/z 230, along with characteristic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation of the molecule.

Predicted ¹H NMR Spectrum (CDCl₃, 400 MHz):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.20 dd 1H -CH(OH)-

3.75 s 3H -OCH₃

~2.50 d 1H -OH

~1.65 m 2H -CH₂-CH(OH)-

1.20-1.40 m 16H -(CH₂)₈-

0.88 t 3H -CH₃

Predicted ¹³C NMR Spectrum (CDCl₃, 100 MHz):

Chemical Shift (δ, ppm) Assignment

~175.0 C=O

~70.0 -CH(OH)-

~52.0 -OCH₃

~34.0 -CH₂-CH(OH)-

~31.9 -CH₂-

~29.0-29.6 -(CH₂)₇-

~25.0 -CH₂-

~22.7 -CH₂-CH₃

~14.1 -CH₃

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule.

Predicted IR Absorption Bands:
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Wavenumber (cm⁻¹) Functional Group

~3400 (broad) O-H stretch (hydroxyl)

~2920, ~2850 C-H stretch (alkane)

~1740 C=O stretch (ester)

~1170 C-O stretch (ester)

Biological Activities and Signaling Pathways
Methyl 2-hydroxydodecanoate belongs to a class of lipids known as fatty acid esters of

hydroxy fatty acids (FAHFAs). Emerging research has highlighted the significant biological roles

of FAHFAs, particularly their anti-inflammatory and anti-diabetic properties.

FAHFAs have been shown to exert their effects through various mechanisms, including the

activation of G-protein coupled receptors (GPCRs) and modulation of inflammatory signaling

cascades.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b164382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Methyl 2-hydroxydodecanoate

GPCR (e.g., GPR120)

Binds to

PLC

Activates

IP₃ DAG

Ca²⁺ Release PKC

Inhibition of
NF-κB Pathway GLUT4 Translocation

↓ Pro-inflammatory
Cytokines ↑ Glucose Uptake

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b164382?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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